molecular formula C9H7Br2N B8094918 2-Bromoquinolizin-5-ium;bromide

2-Bromoquinolizin-5-ium;bromide

Cat. No.: B8094918
M. Wt: 288.97 g/mol
InChI Key: LDNJYYHKSRADIU-UHFFFAOYSA-M
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Description

2-Bromoquinolizin-5-ium bromide is a brominated heterocyclic compound featuring a quinoline-like framework. Brominated heterocycles are often leveraged for their electronic properties, reactivity, and biological activity due to the electron-withdrawing effects of bromine and the aromatic stability of the core structure .

Properties

IUPAC Name

2-bromoquinolizin-5-ium;bromide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H7BrN.BrH/c10-8-4-6-11-5-2-1-3-9(11)7-8;/h1-7H;1H/q+1;/p-1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDNJYYHKSRADIU-UHFFFAOYSA-M
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=[N+]2C=CC(=CC2=C1)Br.[Br-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H7Br2N
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

288.97 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Data Table: Comparative Properties

Compound Molecular Weight Solubility (g/100 g solvent) Key Applications Bioactivity (IC₅₀)
2-Bromoquinolizin-5-ium bromide* ~265 (estimated) Likely polar solvent-soluble Pharmaceutical research Not reported
Sepantronium Bromide 443.29 DMSO, ethanol Cancer therapeutics 0.54 nM (survivin)
Lithium Bromide 86.845 125.4 (H₂O, 100°C) Refrigeration, synthesis N/A
5-Bromo-2-phenylbenzimidazole 273.14 Organic solvents Drug impurity standard N/A

*Estimated based on structural analogs.

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